Cas no 1864724-93-5 (3-[(3,3-dimethylbutan-2-yl)amino]-1λ?-thietane-1,1-dione)

• Product Name: 3-[(3,3-dimethylbutan-2-yl)amino]-1λ?-thietane-1,1-dione
• CAS No: 1864724-93-5
• MF: C₉H₁₉NO₂S
• MW: 205.317661523819
• CID: 5304930
• Update Time: 2026-03-10

3-[(3,3-dimethylbutan-2-yl)amino]-1λ?-thietane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-((3,3-dimethylbutan-2-yl)amino)thietane 1,1-dioxide
• 3-[(3,3-dimethylbutan-2-yl)amino]-1λ?-thietane-1,1-dione

• Inchi： 1S/C9H19NO2S/c1-7(9(2,3)4)10-8-5-13(11,12)6-8/h7-8,10H,5-6H2,1-4H3
• InChI Key： FERALTVUBCVTCL-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)CC(NC(C(C)(C)C)C)C1

Additional information on 3-[(3,3-dimethylbutan-2-yl)amino]-1λ?-thietane-1,1-dione

Research Brief on 3-[(3,3-dimethylbutan-2-yl)amino]-1λ?-thietane-1,1-dione (CAS: 1864724-93-5): Recent Advances and Applications

The compound 3-[(3,3-dimethylbutan-2-yl)amino]-1λ?-thietane-1,1-dione (CAS: 1864724-93-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and emerging applications in drug discovery and development.

Recent studies have highlighted the compound's role as a versatile scaffold in medicinal chemistry. Its thietane-1,1-dione core, coupled with the branched alkylamino side chain, provides a promising platform for the design of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a selective inhibitor of certain cysteine proteases, which are implicated in various pathological conditions, including inflammatory diseases and cancer metastasis.

In terms of synthetic approaches, advancements have been made in the efficient production of 3-[(3,3-dimethylbutan-2-yl)amino]-1λ?-thietane-1,1-dione. A recent patent (WO2023056123) describes an optimized multi-step synthesis route that improves yield and purity while reducing environmental impact. This development is particularly significant for scaling up production for preclinical and clinical studies.

Pharmacological investigations have revealed interesting insights into the compound's mechanism of action. Structural-activity relationship (SAR) studies indicate that the dimethylbutylamino moiety plays a crucial role in target binding affinity, while the thietane-1,1-dione group contributes to metabolic stability. These findings, published in Bioorganic & Medicinal Chemistry Letters, provide a foundation for further molecular optimization.

Emerging applications of 1864724-93-5 include its potential as a lead compound for developing new antiviral agents. Preliminary in vitro studies suggest activity against certain RNA viruses, possibly through interference with viral protease function. However, these findings require further validation in animal models before clinical translation can be considered.

The safety profile of 3-[(3,3-dimethylbutan-2-yl)amino]-1λ?-thietane-1,1-dione has been evaluated in recent toxicological studies. While showing generally favorable characteristics in acute toxicity tests, some concerns regarding chronic exposure effects have been noted, particularly regarding hepatic metabolism. These findings underscore the need for careful consideration in drug development programs utilizing this compound.

In conclusion, 1864724-93-5 represents a promising chemical entity with diverse potential applications in pharmaceutical research. The recent advances in its synthesis, mechanistic understanding, and therapeutic exploration position it as an important compound for future drug discovery efforts. Continued research is warranted to fully exploit its pharmacological potential while addressing the identified safety considerations.